Cas no 84824-28-2 (2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum)

84824-28-2 structure
Product name:2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum
CAS No:84824-28-2
MF:C42H57O2Ta
MW:774.848699331284
CID:2449241
2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum Chemical and Physical Properties
Names and Identifiers
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- Bis[2,6-di(1,1-dimethylethyl)phenolato]bis(4-methylphenyl)tantalum
- Tantalum, [2,6-bis(1,1-dimethylethyl)phenolato][2,6-bis(1,1-dimethylethyl)phenolato(2-)]bis(4-methylphenyl)-
- 2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum
-
- Inchi: 1S/C14H22O.C14H21O.2C7H7.Ta/c2*1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6;2*1-7-5-3-2-4-6-7;/h7-9,15H,1-6H3;7-9,15H,1H2,2-6H3;2*3-6H,1H3;/q;3*-1;
- InChI Key: ZYDQBXHDNANFOB-UHFFFAOYSA-N
- SMILES: [Ta].OC1C(=CC=CC=1C(C)(C)[CH2-])C(C)(C)C.OC1C(=CC=CC=1C(C)(C)C)C(C)(C)C.[C-]1C=CC(C)=CC=1.[C-]1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 3
- Complexity: 942
- Topological Polar Surface Area: 40.5
2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum Related Literature
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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